Cas no 918139-03-4 (3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-)

918139-03-4 structure
Product name:3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-
3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)-
- 4-[hydroxy(phenyl)methyl]-6,6-dimethylhept-4-en-3-one
- DTXSID20846523
- 918139-03-4
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- Inchi: InChI=1S/C16H22O2/c1-5-14(17)13(11-16(2,3)4)15(18)12-9-7-6-8-10-12/h6-11,15,18H,5H2,1-4H3
- InChI Key: GBSRNXDHQVMZAV-UHFFFAOYSA-N
- SMILES: CCC(=O)C(=CC(C)(C)C)C(C1=CC=CC=C1)O
Computed Properties
- Exact Mass: 246.161979940g/mol
- Monoisotopic Mass: 246.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3Ų
3-Pentanone, 2-(2,2-dimethylpropylidene)-1-hydroxy-1-phenyl-, (2Z)- Related Literature
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Ahalya Behera,Saroj K. Rout,Srimanta Guin,Bhisma K. Patel RSC Adv., 2014,4, 55115-55118
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Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
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W. Du,A. J. Cruz-Cabeza,S. Woutersen,R. J. Davey,Q. Yin Chem. Sci., 2015,6, 3515-3524
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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